ethyl [(3-butoxypropyl)amino](oxo)acetate

• IUPAC Name: ethyl 2-(3-butoxypropylamino)-2-oxoacetate
• InChI: InChI=1S/C11H21NO4/c1-3-5-8-15-9-6-7-12-10(13)11(14)16-4-2/h3-9H2,1-2H3,(H,12,13)
• InChI Key: NVFLISGKIZGBTL-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCCNC(=O)C(=O)OCC
• Molecular Formula: C11H21NO4
• Molecular Weight: 231.29 g/mol

Description

Ethyl [(3-butoxypropyl)amino](oxo)acetate, also known as EBOA, is a chemical compound that has been studied for its potential use in scientific research. It is a member of the oxoacetate family and is a derivative of butoxypropylamine. EBOA has been found to have a variety of biochemical and physiological effects, making it a promising compound for further research.

Mechanism of Action

The mechanism of action of ethyl [(3-butoxypropyl)amino](oxo)acetate is not yet fully understood, but it is believed to work by inhibiting certain enzymes in the body. These enzymes are involved in processes such as cell division and glucose metabolism, which may explain this compound's anti-cancer and anti-diabetic properties.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, and to reduce tumor growth in animal models. It has also been found to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. This compound may also have neuroprotective properties and could be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl [(3-butoxypropyl)amino](oxo)acetate in lab experiments is its relatively low cost compared to other compounds with similar properties. It is also relatively easy to synthesize, which makes it more accessible for researchers. However, this compound is not without its limitations. It has low solubility in water, which can make it difficult to work with in some experiments. It also has a short half-life in the body, which may limit its usefulness as a therapeutic agent.

Future Directions

There are many potential future directions for research on ethyl [(3-butoxypropyl)amino](oxo)acetate. One area of interest is in the development of new chemotherapy drugs for cancer treatment. This compound's anti-cancer properties make it a promising candidate for further study in this area. Another potential direction is in the development of new treatments for type 2 diabetes. This compound's ability to regulate blood glucose levels could be harnessed to develop new drugs for this disease. Further research is also needed to fully understand the mechanism of action of this compound and to explore its potential uses in other areas, such as neurodegenerative diseases.

Scientific Research Applications

Ethyl [(3-butoxypropyl)amino](oxo)acetate has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of diseases such as cancer and diabetes. This compound has been found to have anti-cancer properties and may be useful in the development of new chemotherapy drugs. It has also been found to have potential as a treatment for type 2 diabetes, as it can help to regulate blood glucose levels.